Cas no 2172084-12-5 (2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid)

2-{1-[1-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexane ring and a pyrrolidine moiety, which contribute to conformational rigidity and steric influence, making it valuable for modifying peptide backbones. The Fmoc group ensures orthogonal protection compatibility in solid-phase peptide synthesis (SPPS), allowing selective deprotection under mild basic conditions. The carboxylic acid functionality facilitates coupling reactions via standard activation methods. This compound is particularly useful for introducing constrained scaffolds or enhancing peptide stability, making it a versatile building block in medicinal chemistry and bioconjugation research. Its purity and reactivity are optimized for high-yield synthetic workflows.
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid structure
2172084-12-5 structure
Product Name:2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid
CAS No:2172084-12-5
MF:C28H32N2O5
MW:476.564087867737
CID:6317982
PubChem ID:165553567
Update Time:2025-10-29

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid
    • EN300-1480907
    • 2172084-12-5
    • Inchi: 1S/C28H32N2O5/c31-25(32)17-19-9-8-16-30(19)26(33)28(14-6-1-7-15-28)29-27(34)35-18-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,19,24H,1,6-9,14-18H2,(H,29,34)(H,31,32)
    • InChI Key: YCNDNEKRCCTSJV-UHFFFAOYSA-N
    • SMILES: O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 95.9Ų

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1480907-1.0g
2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid
2172084-12-5
1g
$0.0 2023-06-06

2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid Related Literature

Additional information on 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid (CAS No. 2172084-12-5): Applications and Innovations

The compound 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid, identified by its CAS No. 2172084-12-5, is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a cyclohexanecarbonyl moiety and a pyrrolidine-acetic acid backbone. Such a configuration makes it invaluable in peptide synthesis, drug discovery, and material science applications.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly focusing on high-purity intermediates like CAS 2172084-12-5 to streamline the production of therapeutic peptides. This compound’s cyclohexane ring enhances stability, while the pyrrolidine-acetic acid segment offers flexibility for further functionalization, aligning with trends in precision medicine and targeted drug delivery.

From an industrial perspective, 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid is synthesized under stringent conditions to ensure optimal yield and purity. Its Fmoc group is particularly advantageous for automated peptide synthesizers, a technology gaining traction in biotech startups and academic labs. The compound’s compatibility with green chemistry principles—such as reduced solvent use and energy-efficient protocols—also resonates with the growing emphasis on sustainable chemical manufacturing.

Beyond peptide synthesis, CAS 2172084-12-5 has shown promise in bioconjugation and proteomics research. Its reactive sites enable covalent bonding with biomolecules, facilitating the development of diagnostic probes and imaging agents. This versatility addresses key challenges in personalized healthcare, where tailored molecular tools are essential for advancing biomarker discovery and therapeutic monitoring.

Quality control of 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-2-yl}acetic acid involves advanced analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical factor for industries navigating FDA and EMA guidelines. The compound’s storage stability and solubility profiles are also meticulously documented, catering to end-user requirements in GMP environments.

In summary, CAS No. 2172084-12-5 exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted applications—from peptide therapeutics to diagnostic technologies—underscore its importance in contemporary science. As research continues to explore its potential, this compound is poised to remain a cornerstone in the toolkit of medicinal chemists and biotechnologists worldwide.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd